4-(2-(cyclohex-1-en-1-yl)ethyl)-1-phenylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-[2-(cyclohexen-1-yl)ethyl]-6,6-dioxo-4-phenyl-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C20H26N2O3S/c23-20-13-21(12-11-16-7-3-1-4-8-16)18-14-26(24,25)15-19(18)22(20)17-9-5-2-6-10-17/h2,5-7,9-10,18-19H,1,3-4,8,11-15H2
• InChI Key: QPOTZTZDFPWYNX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCN2CC(=O)N(C3C2CS(=O)(=O)C3)C4=CC=CC=C4
• Molecular Formula: C20H26N2O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1040706-61-3

Description

4-(2-(cyclohex-1-en-1-yl)ethyl)-1-phenylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C20H26N2O3S and its molecular weight is 374.5. The purity is usually 95%.
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Scientific Research Applications

Catalytic Oxidation Processes

Catalytic oxidation processes are fundamental in organic synthesis, allowing for the efficient transformation of hydrocarbons into more functionalized compounds. For example, the oxidation of cyclohexane and other alkanes using H2O2 in the presence of catalysts like methyltrioxorhenium or vanadate complexes with pyrazine-2-carboxylic acid results in alkyl hydroperoxides, alcohols, and ketones for alkanes and predominantly phenols for arenes (Schuchardt et al., 1996), (Shul’pin et al., 1993). These processes are crucial for creating intermediates used in pharmaceuticals, agrochemicals, and materials science.

Copolymerization with Carbon Dioxide

The copolymerization of epoxides with carbon dioxide can produce valuable polymeric materials with applications ranging from biodegradable plastics to advanced materials for technology and medicine. For example, the copolymerization of propylene oxide and cyclohexene oxide with CO2, catalyzed by diethylzinc and polyhydric phenols, leads to copolymers with predominant carbonate linkages, demonstrating the potential of using carbon dioxide as a raw material in polymer synthesis (Kuran & Listoś, 1994).

Synthesis of Heterocycles

Heterocyclic compounds are pivotal in medicinal chemistry, serving as the core structure for many pharmaceuticals. The synthesis of thieno[3,4-c]pyrazoles and their conversion into various analogues through reactions with hydrazine hydrochlorides showcases the versatility of creating bioactive molecules that could be potential candidates for drug development (Baraldi et al., 1998).

Nanocatalysis in Organic Synthesis

Nanosized catalysts, such as magnesium oxide, have shown to be highly effective in facilitating multicomponent reactions for synthesizing complex organic molecules. For instance, the synthesis of pyranopyrazoles via a tandem four-component reaction demonstrates the potential for rapid and efficient organic synthesis, opening avenues for creating novel compounds with potential applications in various fields, including pharmaceuticals (Babaie & Sheibani, 2011).